Cas no 342597-54-0 (5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 342597-54-0
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• MDL: MFCD02854428
• CID: 5214452
• Update Time: 2026-03-06

5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02854428
• Inchi： 1S/C16H15N3OS/c1-20-14-9-7-12(8-10-14)11-15-17-18-16(21)19(15)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： LLSDYPMXBGFWOT-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(OC)C=C2)N(C2=CC=CC=C2)C(=S)N1

Additional information on 5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(4-Methoxybenzyl)-4-Phenyl-4H-1,2,4-Triazole-3-Thiol (CAS No. 342597-54-0)

The compound 5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 342597-54-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core with thiol and methoxybenzyl substituents, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel antimicrobial agents and enzyme inhibitors.

In recent years, the scientific community has explored the role of 1,2,4-triazole derivatives in addressing global health challenges, such as antibiotic resistance and chronic diseases. The thiol group in 5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol enhances its reactivity, enabling it to form stable complexes with metal ions or participate in redox reactions. This property is critical for developing antioxidant therapies and chelation-based treatments, which are trending topics in medicinal chemistry.

From a synthetic perspective, the compound's methoxybenzyl moiety contributes to its lipophilicity, improving membrane permeability—a key factor in drug design. This characteristic aligns with current industry trends favoring bioavailability optimization and targeted drug delivery systems. Moreover, the phenyl group attached to the triazole ring offers structural diversity, allowing researchers to fine-tune the compound's interactions with biological targets like kinases or G-protein-coupled receptors.

Environmental considerations also play a role in the compound's relevance. As sustainable chemistry gains momentum, the derivatization potential of 5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol supports the development of green synthetic routes. Its modular structure facilitates atom-efficient transformations, reducing waste generation—a priority for modern pharmaceutical manufacturing.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. These methods ensure purity and consistency, addressing the stringent quality standards required in preclinical studies. The compound's stability under various pH conditions further enhances its utility in formulation development, another hot topic in drug discovery circles.

Beyond pharmaceuticals, 5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol shows promise in material science. Its conjugated system and sulfur-containing group make it a candidate for designing organic semiconductors or corrosion inhibitors. This multidisciplinary applicability responds to the increasing integration of chemical research across industries—a trend reflected in rising searches for multi-functional compounds.

In conclusion, 5-(4-methoxybenzyl)-4-phenyl-4H-1,2,4-triazole-3-thiol represents a compelling case study in structure-activity relationships. Its balanced properties—combining synthetic accessibility with diverse bioactivity—position it as a valuable building block for addressing contemporary challenges in healthcare and technology. As research progresses, this compound may unlock new pathways for innovation in personalized medicine and smart materials.